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Compound of Interest

Compound Name: Piroxicam betadex

Cat. No.: B13784931

AN-PBX-UV-001

Introduction

Piroxicam is a potent non-steroidal anti-inflammatory drug (NSAID) widely used for its
analgesic, anti-inflammatory, and antipyretic properties.[1][2][3] It functions by inhibiting the
cyclooxygenase (COX) enzymes, which are involved in the synthesis of prostaglandins that
mediate pain and inflammation.[2][3][4] Piroxicam's therapeutic efficacy can be limited by its
poor aqueous solubility.[5] To overcome this, it is often formulated with betadex (beta-
cyclodextrin), a cyclic oligosaccharide, to form an inclusion complex.[2] This complex,
piroxicam betadex, enhances the solubility and dissolution rate of piroxicam, leading to
improved bioavailability and a faster onset of action.[2][3] This application note details a simple,
accurate, and cost-effective UV-Vis spectrophotometric method for the quantitative
determination of piroxicam in piroxicam betadex bulk and pharmaceutical dosage forms.

Principle

The method is based on the measurement of the absorbance of a piroxicam betadex solution
in a suitable solvent. The amount of piroxicam is quantified using the Beer-Lambert law, which
states that the absorbance of a solution is directly proportional to the concentration of the
analyte. The quantification is performed at the wavelength of maximum absorbance (Amax) for
piroxicam.

Materials and Reagents
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¢ Piroxicam Betadex Reference Standard

o Piroxicam Betadex Sample (e.g., tablets)

o Methanol (Analytical Grade)

e Phosphate Buffered Saline (PBS) pH 7.4

e Deionized Water

e Volumetric flasks (10 mL, 100 mL)

o Pipettes

Mortar and Pestle

Instrumentation

A double-beam UV-Vis spectrophotometer equipped with 1 cm matched quartz cuvettes was
used for all absorbance measurements.

Experimental Protocols
Preparation of Solvent

The solvent used for this assay is Phosphate Buffered Saline (PBS) at pH 7.4.

Determination of Wavelength of Maximum Absorbance
(Amax)

o Prepare a dilute solution of piroxicam betadex in PBS (pH 7.4).

e Scan the solution over a wavelength range of 200-400 nm using the UV-Vis
spectrophotometer with PBS (pH 7.4) as a blank.

e The wavelength at which the maximum absorbance is observed is the Amax. For piroxicam
in PBS (pH 7.4), the Amax is approximately 354 nm.[1]
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Preparation of Standard Stock Solution (200 pg/mL of
Piroxicam)

o Accurately weigh 20 mg of piroxicam reference standard.[1]

o Transfer it into a 100 mL volumetric flask.[1]

 Dissolve the standard in 15 mL of methanol.[1]

» Make up the volume to 100 mL with PBS (pH 7.4) to obtain a 200 pg/mL stock solution.[1]

Preparation of Working Standard Solutions and
Calibration Curve

o From the standard stock solution (200 ug/mL), pipette appropriate aliquots into a series of 10
mL volumetric flasks.

» Dilute with PBS (pH 7.4) to obtain final concentrations in the range of 2-10 pg/mL.[1]

» Measure the absorbance of each working standard solution at 354 nm against PBS (pH 7.4)
as a blank.

o Plot a calibration curve of absorbance versus concentration.

o Determine the correlation coefficient (R?) and the regression equation (y = mx + c¢). The
correlation coefficient should be close to 0.999.[1]

Preparation of Sample Solution

» Weigh and finely powder 20 tablets of the piroxicam betadex formulation.
» Accurately weigh a quantity of the powder equivalent to 20 mg of piroxicam.
o Transfer the powder to a 100 mL volumetric flask.

o Add approximately 70 mL of PBS (pH 7.4) and sonicate for 15 minutes to ensure complete
dissolution of the drug.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://ijper.org/sites/default/files/IndJPhaEdRes-59-2s-733.pdf
https://ijper.org/sites/default/files/IndJPhaEdRes-59-2s-733.pdf
https://ijper.org/sites/default/files/IndJPhaEdRes-59-2s-733.pdf
https://ijper.org/sites/default/files/IndJPhaEdRes-59-2s-733.pdf
https://ijper.org/sites/default/files/IndJPhaEdRes-59-2s-733.pdf
https://ijper.org/sites/default/files/IndJPhaEdRes-59-2s-733.pdf
https://www.benchchem.com/product/b13784931?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13784931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

e Make up the volume to 100 mL with PBS (pH 7.4).

 Filter the solution through a suitable filter paper.

» Dilute an appropriate volume of the filtrate with PBS (pH 7.4) to obtain a final concentration

within the linearity range (2-10 pg/mL).

Assay Procedure

e Measure the absorbance of the final sample solution at 354 nm using PBS (pH 7.4) as a

blank.

o Calculate the concentration of piroxicam in the sample solution using the regression

equation from the calibration curve.

o Calculate the amount of piroxicam betadex in the pharmaceutical dosage form.

Method Validation Summary

The described method was validated according to the International Conference on

Harmonization (ICH) guidelines.[1]

Parameter

Result

Wavelength (Amax)

354 nm[1]

Linearity Range

2-10 pg/mL[1]

Correlation Coefficient (R?)

0.999[1]

Accuracy (% Recovery)

98.86% - 101.44%][1]

Precision (% RSD)

< 2%[1]

Specificity

No interference from common excipients was

observed.[1]

Visualizations
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Caption: Experimental workflow for the UV-Vis spectrophotometric assay of Piroxicam
Betadex.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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